![molecular formula C25H37NO5 B1250104 Phomacin A](/img/structure/B1250104.png)
Phomacin A
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Overview
Description
Phomacin A is a cytochalasin isolated from a fungus Phoma sp. that has been shown to possess potent inhibitory activity against HT-29 colonic adenocarcinoma cells. It has a role as an antineoplastic agent and a fungal metabolite. It is a macrolide antibiotic, an organic heterotricyclic compound and a cytochalasin.
Scientific Research Applications
Anticancer Properties
Phomacin A, a natural ent-kaurene diterpenoid, has shown significant potential in cancer research. Studies demonstrate its ability to induce mitotic arrest in leukemia and solid tumor-derived cells. It disrupts normal mitotic progression by interfering with BubR1 function, a crucial element in cell division, leading to mitotic catastrophe in cancer cells. This suggests pharicin A's potential as a novel anticancer agent, especially in preclinical and clinical investigations (Xu et al., 2010).
Cytotoxic Effects
Another aspect of this compound's potential lies in its cytotoxic effects. Epoxyphomalin A and B, derivatives from the marine-derived fungus Phoma sp., exhibit significant cytotoxicity at nanomolar concentrations against human tumor cell lines. Their unique structural features and selective cytotoxic patterns suggest potential for further exploration in cancer therapy (Mohamed et al., 2009).
Production of Bioactive Compounds
The fungus Phoma Saccardo, which produces this compound, is known for secreting various secondary metabolites with significant biotechnological applications. Some of these metabolites, including this compound, have been shown to have antitumor, antimicrobial, and anti-HIV properties. These findings highlight the diverse applications of Phoma Saccardo's metabolites in pharmaceuticals and biocontrol agents (Rai et al., 2009).
Properties
Molecular Formula |
C25H37NO5 |
---|---|
Molecular Weight |
431.6 g/mol |
IUPAC Name |
(1R,4Z,6R,7S,8S,10E,12S,15S,16S,17S)-6,7-dihydroxy-8,10,14,15-tetramethyl-17-(2-methylpropyl)-2-oxa-18-azatricyclo[10.7.0.01,16]nonadeca-4,10,13-triene-3,19-dione |
InChI |
InChI=1S/C25H37NO5/c1-13(2)9-19-22-17(6)15(4)12-18-11-14(3)10-16(5)23(29)20(27)7-8-21(28)31-25(18,22)24(30)26-19/h7-8,11-13,16-20,22-23,27,29H,9-10H2,1-6H3,(H,26,30)/b8-7-,14-11+/t16-,17+,18-,19-,20+,22-,23-,25+/m0/s1 |
InChI Key |
CTCWWHNYPVOMQP-WXZOGCPCSA-N |
Isomeric SMILES |
C[C@H]1C/C(=C/[C@H]2C=C([C@H]([C@@H]3[C@]2(C(=O)N[C@H]3CC(C)C)OC(=O)/C=C\[C@H]([C@H]1O)O)C)C)/C |
Canonical SMILES |
CC1CC(=CC2C=C(C(C3C2(C(=O)NC3CC(C)C)OC(=O)C=CC(C1O)O)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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